Cas no 2229090-91-7 (2-{1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclobutyl}ethan-1-amine)

2-{1-[2-(Propan-2-yl)-1,3-thiazol-5-yl]cyclobutyl}ethan-1-amine is a structurally unique amine derivative featuring a cyclobutyl core linked to a substituted thiazole ring. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate or pharmacophore. The presence of the thiazole moiety may confer favorable binding properties, while the cyclobutyl and ethylamine groups enhance conformational rigidity and bioavailability. Its well-defined molecular architecture makes it suitable for applications in drug discovery, particularly in the development of targeted therapies. The compound’s synthetic accessibility and functional group compatibility further underscore its utility in organic synthesis and lead optimization.
2-{1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclobutyl}ethan-1-amine structure
2229090-91-7 structure
Product Name:2-{1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclobutyl}ethan-1-amine
CAS No:2229090-91-7
MF:C12H20N2S
MW:224.365601539612
CID:6536367
PubChem ID:165659927
Update Time:2025-10-29

2-{1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclobutyl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-{1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclobutyl}ethan-1-amine
    • 2-{1-[2-(propan-2-yl)-1,3-thiazol-5-yl]cyclobutyl}ethan-1-amine
    • EN300-1747127
    • 2229090-91-7
    • Inchi: 1S/C12H20N2S/c1-9(2)11-14-8-10(15-11)12(6-7-13)4-3-5-12/h8-9H,3-7,13H2,1-2H3
    • InChI Key: BFCSCQYBKYXLTO-UHFFFAOYSA-N
    • SMILES: S1C(C(C)C)=NC=C1C1(CCN)CCC1

Computed Properties

  • Exact Mass: 224.13471982g/mol
  • Monoisotopic Mass: 224.13471982g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 67.2Ų

2-{1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclobutyl}ethan-1-amine Pricemore >>

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Additional information on 2-{1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclobutyl}ethan-1-amine

Recent Advances in the Study of 2-{1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclobutyl}ethan-1-amine (CAS: 2229090-91-7)

The compound 2-{1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclobutyl}ethan-1-amine (CAS: 2229090-91-7) has recently emerged as a promising candidate in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and cyclobutyl structural motifs, has attracted significant attention due to its potential therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

One of the key findings from recent research is the compound's interaction with specific biological targets, particularly in the central nervous system (CNS). Preliminary in vitro and in vivo studies suggest that 2-{1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclobutyl}ethan-1-amine exhibits high affinity for certain neurotransmitter receptors, which may underlie its potential efficacy in treating neurological disorders such as depression and anxiety. The compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, has also been investigated, revealing favorable characteristics for further development.

In addition to its CNS activity, recent studies have explored the compound's potential in oncology. Researchers have identified that 2-{1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclobutyl}ethan-1-amine may modulate key signaling pathways involved in cancer cell proliferation and survival. For instance, it has been shown to inhibit the activity of certain kinases that are frequently dysregulated in various cancers. These findings highlight the compound's versatility and its potential as a multi-target therapeutic agent.

The synthetic routes for 2-{1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclobutyl}ethan-1-amine have also been optimized in recent years, enabling more efficient and scalable production. Advances in organic synthesis techniques, such as catalytic cyclization and enantioselective synthesis, have contributed to the improved yield and purity of the compound. These developments are critical for supporting preclinical and clinical studies, as well as for future commercialization efforts.

Despite these promising advancements, challenges remain in the development of 2-{1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclobutyl}ethan-1-amine as a therapeutic agent. For example, further studies are needed to fully understand its safety profile and potential off-target effects. Additionally, the compound's stability under various physiological conditions and its formulation for optimal delivery are areas that require continued investigation. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to address these challenges and advance the compound toward clinical trials.

In conclusion, 2-{1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclobutyl}ethan-1-amine (CAS: 2229090-91-7) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and promising pharmacological properties make it a valuable candidate for further exploration. As research progresses, this compound may pave the way for novel therapeutic interventions in neurology, oncology, and beyond.

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